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Compound of Interest

Compound Name: DAT-230

Cat. No.: B15606946

Disclaimer: This document provides essential safety and handling guidelines for the
experimental microtubule inhibitor DAT-230, based on its classification as a potent
combretastatin A-4 analogue. As a novel research compound, a comprehensive Safety Data
Sheet (SDS) may not be publicly available. Therefore, these recommendations are derived
from established protocols for handling cytotoxic and potent research chemicals. All laboratory
personnel must consult with their institution's Environmental Health and Safety (EHS)
department for specific guidance and to perform a formal risk assessment before commencing
any work with this compound.

DAT-230 is a novel synthetic derivative of combretastatin A-4, investigated for its anti-tumor
properties through the inhibition of microtubule polymerization. Due to its potent cytotoxic
nature, stringent safety measures are imperative to prevent occupational exposure.

Personal Protective Equipment (PPE)

The primary defense against exposure to potent compounds like DAT-230 is the consistent and
correct use of appropriate Personal Protective Equipment (PPE). All personnel handling this
agent must be thoroughly trained in the proper donning and doffing of PPE.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15606946?utm_src=pdf-interest
https://www.benchchem.com/product/b15606946?utm_src=pdf-body
https://www.benchchem.com/product/b15606946?utm_src=pdf-body
https://www.benchchem.com/product/b15606946?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Component

Specification

Rationale

Double-gloving with
chemotherapy-rated nitrile
gloves (ASTM D6978-05

Provides a robust barrier
against chemical permeation.

Double-gloving offers an

Gloves compliant).[1] Inner glove additional layer of protection in
tucked under the gown cuff, case of a breach in the outer
with the outer glove pulled glove and prevents skin
over the cuff.[1] exposure at the wrist.[1]
Disposable, impermeable
gown with a solid front and
long sleeves with tight-fitting Protects against splashes and

Gown cuffs.[2] Polypropylene with a contamination of personal

polyethylene coating is a
common and effective

material.

clothing.

Eye/Face Protection

Full-face shield or safety
goggles worn in conjunction

with a fluid-resistant mask.[3]

Protects the eyes and face
from splashes of liquids or fine

particles.

Respiratory Protection

An approved respirator (e.g.,
N95 or higher) may be
required when handling the
powdered form of the
compound outside of a
containment device. Consult
with your institution's EHS for
specific respiratory protection

requirements.

Prevents inhalation of
aerosolized particles of the

potent compound.

Shoe Covers

Disposable shoe covers.

Prevents the tracking of
contaminants out of the

laboratory.

Operational Plan: Handling and Experimental

Protocol
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All procedures involving open handling of DAT-230, particularly in its powdered form, must be
conducted within a certified chemical fume hood, biological safety cabinet (BSC), or a glove
box to minimize the risk of inhalation exposure.

Step-by-Step Protocol for Reconstituting DAT-230
Powder

e Preparation:
o Ensure the work area within the containment device is clean and decontaminated.

o Gather all necessary materials: DAT-230 vial, appropriate solvent (e.g., DMSO), calibrated
pipettes with filtered tips, and sterile microcentrifuge tubes.

o Don the full complement of PPE as specified in the table above.
e Reconstitution:
o Carefully uncap the vial containing the DAT-230 powder inside the containment device.

o Using a calibrated pipette, add the calculated volume of solvent to the vial to achieve the
desired stock concentration.

o Securely cap the vial and vortex gently until the powder is completely dissolved.
» Aliquoting and Storage:

o Aliquot the reconstituted solution into smaller, clearly labeled microcentrifuge tubes for
single-use to avoid repeated freeze-thaw cycles.

o Store the aliquots at the recommended temperature (typically -20°C or -80°C), protected
from light.

e Post-Handling:
o Wipe down all surfaces and equipment used with an appropriate decontamination solution.

o Dispose of all contaminated disposable materials as cytotoxic waste.
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o Carefully doff PPE, disposing of it in the designated cytotoxic waste container.

o Thoroughly wash hands with soap and water.

Disposal Plan

All materials that have come into contact with DAT-230 are considered hazardous waste and
must be disposed of according to institutional and local regulations for cytotoxic waste.

o Contaminated PPE and Materials: All disposable items, including gloves, gowns, shoe
covers, bench paper, and pipette tips, must be disposed of in clearly labeled, puncture-
resistant, and leak-proof cytotoxic waste containers.[1]

 Liquid and Solid Waste: Unused DAT-230 solutions and contaminated solid waste (e.g.,
vials, tubes) must be collected in designated, sealed hazardous waste containers. Do not
mix with non-hazardous waste.[4]

o Decontamination: All non-disposable equipment and surfaces should be decontaminated
using a validated procedure.

Workflow for Safe Handling of DAT-230
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Caption: Workflow for the safe handling of the potent compound DAT-230.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15606946#personal-protective-equipment-for-
handling-dat-230]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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